Methyl 2-(3-methoxy-2-nitrophenyl)acetate

• IUPAC Name: methyl 2-(3-methoxy-2-nitrophenyl)acetate
• InChI: InChI=1S/C10H11NO5/c1-15-8-5-3-4-7(6-9(12)16-2)10(8)11(13)14/h3-5H,6H2,1-2H3
• InChI Key: ANKUBXLKAKXKLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1[N+](=O)[O-])CC(=O)OC
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol

Description

“Methyl 2-(3-methoxy-2-nitrophenyl)acetate” is a chemical compound with the CAS Number: 934705-79-0. It has a molecular weight of 225.2 and its IUPAC name is methyl (3-methoxy-2-nitrophenyl)acetate. The compound is typically stored at room temperature and appears as a yellow to brown solid.

Molecular Structure Analysis

The molecular formula of “Methyl 2-(3-methoxy-2-nitrophenyl)acetate” is C10H11NO5. Its structure can be represented by the SMILES notation: [O-]N+=O)=CC=C1)=C1OC)=O.

Physical And Chemical Properties Analysis

“Methyl 2-(3-methoxy-2-nitrophenyl)acetate” is a yellow to brown solid. It has a molecular weight of 225.2 and a molecular formula of C10H11NO5.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

• Methyl 2-(3-methoxy-2-nitrophenyl)acetate is involved in the synthesis of indole-2-acetic acid methyl esters, demonstrating its utility as an intermediate in the production of various methyl esters. This process involves several steps, including acylation, annulation, and cyclization, highlighting the compound's versatility in organic synthesis (Modi, Oglesby, & Archer, 2003).

• The electrochemical reduction of aryl thiocyanates, including those with methoxy groups, showcases a unique autocatalytic process. This study provides insights into the mechanism of reductive cleavage of the S-CN bond, which is influenced by the substituent on the aryl ring, offering a glimpse into the reactivity of methoxy- and nitro-substituted compounds (Houmam, Hamed, & Still, 2003).

Material Science and Applications

• Research on hydrazones derived from methyl 2-(3-methoxy-2-nitrophenyl)acetate highlights their potential in nonlinear optical applications. The study of their third-order nonlinear optical properties suggests that these compounds are candidates for optical device applications, such as optical limiters and switches, demonstrating the intersection of organic chemistry with material science (Naseema et al., 2010).

• The synthesis of carbazomycin B through radical arylation of benzene using intermediates derived from methoxy- and nitro-substituted phenols underscores the role of these compounds in the synthesis of complex molecules. This process involves several key transformations, including iodination, acetylation, and cyclization, showcasing the compound's utility in the synthesis of biologically active molecules (Crich & Rumthao, 2004).

Safety and Hazards

The compound has been labeled with an exclamation mark pictogram, indicating that it may pose some level of hazard. The hazard statements include H302, which suggests that it may be harmful if swallowed. Precautionary statements include P264, P270, P301+P312, and P330, which advise on measures to take in handling and in case of accidental ingestion.